2-(1H-pyrrol-2-ylmethylene)malononitrile
Overview
Description
2-(1H-pyrrol-2-ylmethylene)malononitrile is a useful research compound. Its molecular formula is C8H5N3 and its molecular weight is 143.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Electrochemical Deposition and Nanotechnology
2-(pyren-1-ylmethylene) malononitrile plays a significant role in the preparation of copper structures through electrochemical deposition. The polymer films derived from this compound, when used on indium tin oxide (ITO), exhibit defined redox behavior. This process has implications for nanotechnology, particularly in creating controllable nanostructured thin films (Nişancı, 2020).
2. Synthesis of Chromophores and Functionalized Analogues
The synthesis of 2-(3-cyano-5-hydroxy-5-methyl-4-vinylene-1H-pyrrol-2(5H)-ylidene)malononitriles, which are novel functionalized analogs of tricyanofuran-containing push-pull chromophores, demonstrates the compound's importance in creating new groups of chromophores. These have potential applications in various fields including photovoltaics and molecular electronics (Belikov et al., 2018).
3. Heterocyclic Compounds Synthesis
The compound is utilized in synthesizing heterocyclic compounds like pyrrole-3-carbonitrile derivatives. These compounds are known for their significant biological activities and have a broad range of applications in pharmaceuticals and agrochemicals (Ahmadi & Maddahi, 2013).
4. Pharmaceutical Synthesis
An efficient method for synthesizing pharmaceutically prospective 2-(3-amino-2,4-dicyanophenyl)pyrroles was developed using 2-(1H-pyrrol-2-ylmethylene)malononitrile. This process has implications in the pharmaceutical industry for developing new drug compounds (Gotsko et al., 2022).
5. Chemosensor Development
The synthesis of cyanide chemosensors using derivatives of this compound highlights its application in environmental monitoring. These sensors are highly sensitive and selective for detecting cyanide in aqueous solutions, potentially useful for water quality assessment (Lin et al., 2013).
Properties
IUPAC Name |
2-(1H-pyrrol-2-ylmethylidene)propanedinitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3/c9-5-7(6-10)4-8-2-1-3-11-8/h1-4,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYUOTJYAWYXOSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C=C(C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80383641 | |
Record name | 2-(1H-pyrrol-2-ylmethylene)malononitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80383641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15031-03-5 | |
Record name | 2-(1H-pyrrol-2-ylmethylene)malononitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80383641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.